Cas no 88054-24-4 (Deepoxydeoxynivalenol)

• Product Name: Deepoxydeoxynivalenol
• CAS No: 88054-24-4
• MF: C₁₅H₂₀O₅
• MW: 280.316305160522
• CID: 723770
• PubChem ID: 329754841
• Update Time: 2024-03-01

Deepoxydeoxynivalenol Chemical and Physical Properties

Names and Identifiers

• Trichotheca-9,12-dien-8-one,3,7,15-trihydroxy-, (3a,7a)-
• DEEPOXYDEOXYNIVALENOL
• Deepoxy-deoxynivalenol solution
• DEEPOXY-DEOXYNIVALENOL, QUANTITY CORRECTED
• de-epoxy deoxynivalenol
• deoxynivalenol de-epoxide
• DOM-1
• (3alpha,7alpha)-3,7,15-Trihydroxytrichotheca-9,12-dien-8-one
• (3α,7α)-3,7,15-Trihydroxytrichotheca-9,12-dien-8-one (ACI)
• 2,5-Methano-1-benzoxepin, trichotheca-9,12-dien-8-one deriv. (ZCI)
• DOM 1
• Deepoxydeoxynivalenol

• MDL： MFCD07364056
• Inchi： 1S/C15H20O5/c1-7-4-10-15(6-16,13(19)11(7)18)14(3)5-9(17)12(20-10)8(14)2/h4,9-10,12-13,16-17,19H,2,5-6H2,1,3H3/t9-,10-,12+,13-,14+,15-/m1/s1
• InChI Key： ZACLXWTWERGCLX-MDUHGFIHSA-N
• SMILES： C([C@]12[C@H](O)C(=O)C(C)=C[C@H]1O[C@@H]1[C@@H](C[C@]2(C1=C)C)O)O

Computed Properties

• Exact Mass: 280.13100
• Monoisotopic Mass: 280.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 524
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 87A^2

Experimental Properties

• Density: 1.35±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 483.3°C at 760 mmHg
• Flash Point: Fahrenheit: 35.6 ° f
  Celsius: 2 ° c
  
• Refractive Index: 1.602
• Solubility: Slightly soluble (3.6 g/l) (25 º C),
• PSA: 86.99000
• LogP: -0.05050
• Color/Form: 50 μg/mL in acetonitrile

Deepoxydeoxynivalenol Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H225-H302-H312-H319-H332
• Warning Statement： P210-P280-P305+P351+P338
• Hazardous Material transportation number：UN 1648 3/PG 2
• WGK Germany：2
• Hazard Category Code： 11-20/21/22-36
• Safety Instruction： S16; S36/37
• Hazardous Material Identification：
• Storage Condition：−20°C
• Risk Phrases：R11; R20/21/22; R36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxepanes Oxepanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxepanes